molecular formula C8H10F3IN2 B8533453 4-Iodo-1-(5,5,5-trifluoropentyl)-1H-pyrazole

4-Iodo-1-(5,5,5-trifluoropentyl)-1H-pyrazole

Cat. No.: B8533453
M. Wt: 318.08 g/mol
InChI Key: VZVPZGGGUJONKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-1-(5,5,5-trifluoropentyl)-1H-pyrazole is a useful research compound. Its molecular formula is C8H10F3IN2 and its molecular weight is 318.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10F3IN2

Molecular Weight

318.08 g/mol

IUPAC Name

4-iodo-1-(5,5,5-trifluoropentyl)pyrazole

InChI

InChI=1S/C8H10F3IN2/c9-8(10,11)3-1-2-4-14-6-7(12)5-13-14/h5-6H,1-4H2

InChI Key

VZVPZGGGUJONKU-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NN1CCCCC(F)(F)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-iodo-1H-pyrazole (337 mg, 1.737 mmol) in DMF (10 mL) was added sodium hydride (104 mg, 2.61 mmol). After 30 min, 5-bromo-1,1,1-trifluoropentane (427 mg, 2.085 mmol) was added. The reaction was stirred at rt for 2 h. 3:1 hexane:ether and water were added. The organic layer was washed with H2O, dried over MgSO4, filtered and concentrated in vacuo. The crude product was purified by silica gel chromatography (24 g silica gel, eluted with 0-60% EtOAc in hexanes) to give the desired product (460 mg, 83%) as clear oil. LCMS Anal. Calc'd for C8H10F3IN2 318.0. found [M+H] 319.0. 1H NMR (400 MHz, CDCl3) δ 7.49 (s, 1H), 7.40 (s, 1H), 4.12 (t, J=6.9 Hz, 2H), 2.00-2.15 (m, 2H), 1.85-1.96 (m, 2H), 1.47-1.61 (m, 2H).
Quantity
337 mg
Type
reactant
Reaction Step One
Quantity
104 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
427 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
83%

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